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Compound of Interest

Compound Name: PSEM308 HCl

Cat. No.: B1193555

Get Quote

Product: PSEM308 Hydrochloride (Agonist for PSAM-GlyR and PSAM-5HT3) Chemical Name:

5-Methyl-5,8,9,10,11a,12-hexahydro-4H-8,11-ethanopyrido[3',2':3,4]diazepino[6,7,1-hi]indole

hydrochloride Molecular Weight: 303.83 g/mol [1]

Core Solubility & Reconstitution Guide
The #1 User Issue: Researchers frequently attempt to dissolve PSEM308 HCl directly in water

or sterile saline (0.9% NaCl) at high concentrations (>5 mM), leading to precipitation or

incomplete dissolution.

Technical Reality: While hydrochloride salts are generally water-soluble, PSEM308 HCl exhibits

limited aqueous solubility. The hydrophobic core of the molecule dominates its behavior.

Recommended Solvent System
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Solvent Max Solubility Notes

DMSO 20 mM (~6 mg/mL)

Primary Solvent.

Recommended for stock

solutions.[2]

Ethanol 20 mM (~6 mg/mL) Requires gentle warming.[1][2]

Water < 5 mM (Poor)
Not recommended for initial

reconstitution.[2]

0.9% Saline < 1 mM (Poor)
Use only for final dilution

(working solution).[2]

Protocol: Preparing a Stable Stock Solution (20 mM)
This protocol creates a stock solution suitable for long-term storage.

Calculate: For a 10 mg vial of PSEM308 HCl (MW 303.83), you need 1.64 mL of DMSO to

achieve 20 mM.

Add Solvent: Add high-grade anhydrous DMSO directly to the vial.

Dissolve: Vortex vigorously for 30-60 seconds. If particulates remain, warm the vial to 37°C

for 2-5 minutes and vortex again.

Aliquot: Dispense into small volumes (e.g., 20-50 µL) to avoid freeze-thaw cycles.

Store: Store aliquots at -20°C. (Stable for up to 3 months).

In Vivo Injection Preparation (Troubleshooting
Precipitation)
Preparing an aqueous injection vehicle from a DMSO stock is the critical failure point. Adding

saline too quickly to DMSO can cause "crash-out" precipitation.

Workflow: Preparation for Intraperitoneal (IP) or
Intracranial Injection
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Start: Frozen DMSO Stock
(20 mM PSEM308)

Thaw at Room Temp
(Ensure no solids)

Calculate Dilution
(Target: <10% DMSO Final)

Step-wise Dilution:
Add Saline to DMSO dropwise

while vortexing

Critical Step

Visual Inspection:
Is solution clear?

Proceed to Injection
(Use within 4 hours)

Yes

Precipitation Detected

No

Troubleshooting:
1. Sonicate (5 mins)

2. Warm to 37°C
3. Dilute further (reduce dose conc)

Re-inspect

Click to download full resolution via product page
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Caption: Step-by-step workflow for converting DMSO stock to aqueous working solution,

highlighting the critical mixing step to prevent precipitation.

Critical Dilution Rules
Intracranial (ICV/Intraparenchymal): Keep final DMSO concentration < 1-2%.[2]

Implication: You must dilute the 20 mM stock at least 1:50 or 1:100. This limits your max

injectable concentration to ~0.2 - 0.4 mM.

Intraperitoneal (IP): Mice can tolerate 5-10% DMSO.[2]

Implication: You can dilute the stock 1:10 or 1:[2]20. Max injectable concentration ~1-2

mM.

Frequently Asked Questions (FAQs)
Q1: I see a white precipitate immediately after adding
saline to my DMSO stock. What happened?
A: This is "solvent shock."[2] You likely added the saline too quickly or the final concentration of

PSEM308 is above its aqueous solubility limit.

Fix: Always add the aqueous buffer into the DMSO (or vice versa) slowly while vortexing. If it

precipitates, sonicate for 5 minutes at 37°C. If it does not clear, you must dilute the sample

further.

Q2: Can I store the diluted saline solution for use next
week?
A:No. PSEM308 HCl is prone to hydrolysis and oxidation in aqueous environments over time.

[2]

Rule: Aqueous working solutions should be prepared fresh daily. Discard any unused portion

after 24 hours. Only the DMSO stock stored at -20°C is stable long-term.

Q3: What is the biological stability of PSEM308 in vivo?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.tocris.com/cn/products
https://www.tocris.com/cn/products
https://www.tocris.com/cn/products
https://www.tocris.com/cn/products
https://www.benchchem.com/product/b1193555/docs?utm_src=pdf-body#technical-support-center-psem308-hcl-handling-troubleshooting
https://www.tocris.com/cn/products
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A: PSEM308 has a relatively short half-life compared to CNO.[2]

Pharmacokinetics: Behavioral effects typically onset within 15-20 minutes and wash out

within 1-2 hours.[2]

Dosing: Standard IP doses range from 2 - 5 mg/kg.[2] Do not exceed 10 mg/kg as off-target

effects may occur.

Q4: My stock solution turned slightly yellow after a
month at -20°C. Is it still good?
A: Slight yellowing indicates minor oxidation, common with amine-containing compounds.

Verdict: If the solution is clear (no particles), it is likely still effective. However, if it has turned

dark amber or brown, the compound has significantly degraded. Always store stocks in

opaque or amber vials to protect from light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1193555/docs#technical-support-center-psem308-
hcl-handling-troubleshooting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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